Cas no 194928-58-0 (Benzoic acid, 4-formyl-2-methoxy-)

Benzoic acid, 4-formyl-2-methoxy- structure
194928-58-0 structure
Product Name:Benzoic acid, 4-formyl-2-methoxy-
CAS No:194928-58-0
MF:C9H8O4
MW:180.157423019409
CID:1387294
PubChem ID:21254664
Update Time:2025-04-20

Benzoic acid, 4-formyl-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-formyl-2-methoxy-
    • 4-formyl-2-methoxybenzoic acid
    • G69919
    • 194928-58-0
    • MFCD20640467
    • SCHEMBL3909451
    • Z1262517185
    • EN300-396277
    • 4-formyl-2-methoxybenzoicacid
    • QAYQOARPTBPKMR-UHFFFAOYSA-N
    • DTXSID40611679
    • CS-0372939
    • Inchi: 1S/C9H8O4/c1-13-8-4-6(5-10)2-3-7(8)9(11)12/h2-5H,1H3,(H,11,12)
    • InChI Key: QAYQOARPTBPKMR-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C(C=O)C=CC=1C(=O)O

Computed Properties

  • Exact Mass: 180.04224
  • Monoisotopic Mass: 180.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6

Benzoic acid, 4-formyl-2-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019094157-5g
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
5g
$2130.60 2023-09-02
Alichem
A019094157-10g
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
10g
$2814.00 2023-09-02
Alichem
A019094157-25g
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
25g
$4971.40 2023-09-02
Ambeed
A465934-100mg
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
100mg
$190.0 2025-02-21
Ambeed
A465934-250mg
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
250mg
$310.0 2025-02-21
Ambeed
A465934-1g
4-Formyl-2-methoxybenzoic acid
194928-58-0 97%
1g
$630.0 2025-02-21
Enamine
EN300-396277-0.05g
4-formyl-2-methoxybenzoic acid
194928-58-0 95%
0.05g
$275.0 2023-07-04
Enamine
EN300-396277-0.1g
4-formyl-2-methoxybenzoic acid
194928-58-0 95%
0.1g
$410.0 2023-07-04
Enamine
EN300-396277-0.25g
4-formyl-2-methoxybenzoic acid
194928-58-0 95%
0.25g
$586.0 2023-07-04
Enamine
EN300-396277-0.5g
4-formyl-2-methoxybenzoic acid
194928-58-0 95%
0.5g
$925.0 2023-07-04
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent